Cas no 15519-86-5 (N-(2-Hydroxyethyl)maleamic Acid)

• Product name: N-(2-Hydroxyethyl)maleamic Acid
• CAS No: 15519-86-5
• MF: C₆H₉NO₄
• MW: 159.13996
• CID: 229445
• PubChem ID: 5356394

N-(2-Hydroxyethyl)maleamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-[(2-hydroxyethyl)amino]-4-oxo-, (2Z)-
• MALEIC ACID MONO ETHANOLAMIDE
• (Z)-4-((2-Hydroxyethyl)amino)-4-oxobut-2-enoic acid
• (Z)-4-(2-hydroxyethylamino)-4-oxobut-2-enoic acid
• N-(2-HYDROXYETHYL)MALEAMIC ACID
• NSC-55952
• 15519-86-5
• SCHEMBL3676837
• DTXSID30418114
• (Z)-4-((2-Hydroxyethyl)amino)-4-oxobut-2-enoicacid
• (2Z)-4-[(2-hydroxyethyl)amino]-4-oxobut-2-enoic acid
• 2-Butenoic acid,4-[(2-hydroxyethyl)amino]-4-oxo-,(2Z)-
• NSC55952
• AKOS021983020
• ALBB-034061
• DB-298259
• N-(2-Hydroxyethyl)maleamic Acid

• Inchi： InChI=1S/C6H9NO4/c8-4-3-7-5(9)1-2-6(10)11/h1-2,8H,3-4H2,(H,7,9)(H,10,11)/b2-1-
• InChI Key： YWZDWRATWVGEFU-UPHRSURJSA-N
• SMILES： OCCNC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 159.05300
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• Density: 1.334
• Melting Point: 75°C
• Boiling Point: 478°Cat760mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.526
• PSA: 86.63000
• LogP: -0.87340

N-(2-Hydroxyethyl)maleamic Acid Security Information

N-(2-Hydroxyethyl)maleamic Acid Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on N-(2-Hydroxyethyl)maleamic Acid

Introduction to N-(2-Hydroxyethyl)maleamic Acid (CAS No. 15519-86-5)

N-(2-Hydroxyethyl)maleamic Acid, chemically designated as C₆H₉NO₄, is a significant compound in the field of pharmaceutical and biochemical research. With a CAS number of 15519-86-5, this molecule has garnered attention for its versatile applications and potential in various scientific domains. This introduction aims to provide a comprehensive overview of its chemical properties, synthesis methods, and recent advancements in its utilization within academic and industrial research.

The molecular structure of N-(2-Hydroxyethyl)maleamic Acid consists of a maleamic acid backbone substituted with a 2-hydroxyethyl group. This configuration imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and carboxylic acid functional groups allows for diverse chemical modifications, which are pivotal in drug development and material science.

In recent years, N-(2-Hydroxyethyl)maleamic Acid has been extensively studied for its role in the development of novel biomaterials and drug delivery systems. Its ability to form stable complexes with various biomolecules has opened new avenues in targeted therapy and controlled release formulations. Researchers have leveraged its properties to create polymers that exhibit enhanced biocompatibility and degradation rates, making it an attractive candidate for medical implants and tissue engineering applications.

One of the most compelling aspects of N-(2-Hydroxyethyl)maleamic Acid is its potential in the field of green chemistry. The compound's synthesis can be optimized to minimize waste and energy consumption, aligning with the growing demand for environmentally sustainable practices. Recent studies have demonstrated efficient synthetic routes that utilize renewable feedstocks and catalytic processes, reducing the ecological footprint associated with its production.

The pharmaceutical industry has also shown keen interest in N-(2-Hydroxyethyl)maleamic Acid due to its pharmacological properties. Its structural features make it a promising candidate for developing new therapeutic agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic effects. The hydroxyl group provides a site for further functionalization, enabling the creation of molecules with tailored biological activities.

Moreover, N-(2-Hydroxyethyl)maleamic Acid has found applications in agrochemical research. Its derivatives have been explored as potential herbicides and fungicides, offering an alternative to traditional chemical agents. These studies highlight the compound's broad utility across multiple sectors, from medicine to agriculture, underscoring its importance as a building block in synthetic chemistry.

Advances in computational chemistry have further enhanced the understanding of N-(2-Hydroxyethyl)maleamic Acid's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drugs and materials. These computational approaches complement experimental work, allowing researchers to predict properties such as solubility, stability, and binding affinity with high accuracy.

The development of novel analytical techniques has also contributed to the study of N-(2-Hydroxyethyl)maleamic Acid. High-resolution spectroscopy methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), enable detailed structural elucidation and purity assessment. These tools are essential for ensuring the quality of compounds used in research and industrial applications.

In conclusion, N-(2-Hydroxyethyl)maleamic Acid (CAS No. 15519-86-5) is a multifaceted compound with significant implications in pharmaceuticals, biomaterials, and green chemistry. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, while its potential applications continue to be explored through cutting-edge research. As scientific understanding advances, the role of this compound is expected to expand further, driving innovation across multiple scientific disciplines.